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Compound of Interest |

Compound Name: (R)-1-Cyclopropylethylamine
CAS No.: 6240-96-6
Cat. No.: B1588663

CAS: 6240-96-6 | Molecular Formula: CsH11N[1][2][3][4][5]

Executive Summary & Chemical Profile

(R)-1-Cyclopropylethylamine is a chiral aliphatic amine widely used as a resolving agent and
intermediate in pharmaceutical synthesis.[2][3][4][5] Its disposal presents a tripartite hazard
profile: High Flammability (Flash Point ~3°C), Corrosivity (Skin/Eye Burns), and Acute Toxicity.

[3114]

Effective disposal requires strict adherence to RCRA (Resource Conservation and Recovery
Act) standards, specifically addressing the D001 (Ignitable) and D002 (Corrosive) waste codes.
[3][4] Unlike general organic solvents, this amine cannot be casually commingled with standard
organic waste streams due to the risk of violent exothermic reactions, particularly with
halogenated solvents or acids.[3]

Physicochemical Hazard Profile
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Property Value Critical Hazard Note
) D001 Ignitable. Vapors travel
Flash Point ~3°C (37°F) o
to ignition sources.[2][3][4][5]
- ) High volatility; requires fume
Boiling Point 95°C )
hood handling.[2][4][5]
D002 Corrosive. Incompatible
pH > 12 (Strong Base) ] ) o
with acids/oxidizers.[2][3][4][5]
o o Acute Toxin. Do not dispose of
Toxicity H301 (Toxic if swallowed) ] ]
via sanitary sewer.[2][3][4][5]
) o Hygroscopic; absorbs CO:2
Physical State Colorless Liquid

from air.[2][4][5]

Disposal Decision Logic (Workflow)

The following decision matrix outlines the compliant disposal paths based on the state of the

waste.
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Waste ldentification:
(R)-1-Cyclopropylethylamine

Determine Physical State

Absorbents/PPE | > 5% Conc. Trace/Rinsate

Spill Debris / Contaminated Solids Pure Liquid / High Conc. Solution Dilute Aqueous Washings

Do NOT mix with
Halogenated Waste

Controlled Neutralization
(See Protocol B)

Segregate into
Dedicated Amine Waste Stream

Pack in Double-Bagged
Solids Drum

If Organic Content High

Pack in HDPE/Glass
Label: D001, D002 Preferred Path

Transfer to Approved TSDF
(Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and processing amine waste streams.

Operational Protocols
Protocol A: Waste Segregation & Packaging (Primary Method)
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Scope: Routine disposal of reaction mixtures, mother liquors, and expired reagents.[3] Critical
Warning: Never add (R)-1-Cyclopropylethylamine to a "General Organic Waste" carboy
containing halogenated solvents (e.g., Dichloromethane).[2][3][4][5] This can form explosive
alkyl azides or generate excessive heat.[3][4][5]

o Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass
containers.[3][4][5] Avoid metal containers (aluminum/zinc) which react with amines to
release hydrogen gas.[3][4][5]

e Labeling: Mark the container clearly with:
o Chemical Name: (R)-1-Cyclopropylethylamine Waste[2][3][4][5]
o Hazards: Flammable, Corrosive, Toxic[2][3]
o RCRA Codes: D001, D002[2][3][6]

e Segregation: Maintain a dedicated "Basic Organic Waste" stream. If a dedicated stream is
unavailable, segregate into "Non-Halogenated Organics" but verify pH compatibility.[3][4][5]

o Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or not
over-tightened if gas evolution is suspected, though this amine is stable if pure.[4][5]

Protocol B: Controlled Neutralization (Spill Stabilization Only)

Scope: To be used only for stabilizing spills or treating small quantities (< 50 mL) prior to
disposal.[3][4][5] Do not use this method to discharge waste to the sewer system unless
explicitly permitted by your local wastewater authority.[4][5]

Reagents Required:

* Ice bath

e 1M Hydrochloric Acid (HCI) or Sulfuric Acid (H2S04)[2][3][4]
e pH Indicator strips[2][3]

Step-by-Step Procedure:
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Preparation: Place the collection vessel containing the amine in an ice bath inside a
functioning fume hood.

Dilution: Dilute the amine 1:10 with water (add amine to water) to act as a heat sink.[3][4][5]
Acid Addition: Slowly add 1M HCI dropwise while stirring.
o Mechanism:[3][4][5]

[21[31[4][5]

o Observation: The reaction is highly exothermic.[4][5] Monitor temperature; do not let it
exceed 40°C to prevent flash vaporization of unreacted amine.[4][5]

Endpoint: Continue until pH reaches 6—8. The resulting solution is the hydrochloride salt.[4]

[5]

Disposal: Label the neutralized solution as "Organic Waste (Amine Salt)" and dispose of via
the chemical waste vendor.[3][4][5] Reasoning: While the salt is less volatile, it remains a
toxic organic chemical (H301) and must be incinerated.[3][4]

Protocol C: Emergency Spill Response

Scenario: 100 mL spill on the laboratory floor.

Immediate Action: Evacuate the immediate area. Eliminate all ignition sources (Bunsen
burners, hot plates).[3][4][5]

PPE: Wear butyl rubber gloves (nitrile offers only splash protection for amines), safety
goggles, and a lab coat.[3][4][5] Use a respirator (ABEK filter) if outside a hood.[3][4][5]

Containment: Dike the spill with Vermiculite or Dry Sand.[4][5]

o Contraindication: Do NOT use sawdust or paper towels.[3][4][5] The amine is an
oxidizable fuel; mixing with combustible cellulose increases fire risk.[4][5]

Cleanup:

o Cover the liquid completely with absorbent.[4][5]
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o Scoop the saturated material into a wide-mouth HDPE jar using non-sparking tools.[3][4]

[5]

o Wipe the surface with a dilute (5%) acetic acid solution to neutralize residues, then water.

[31[4]
o Place all wipes and PPE into the hazardous waste container.[4][5]

Regulatory Compliance & Documentation

Regulatory Body Requirement Action Item

Classify as D001 (Ignitable)
Hazardous Waste

EPA (RCRA) o and D002 (Corrosive).[2][3][4]
Determination 5]

UN 2733, Amine, flammable,
corrosive, n.0.s.[2][3] ((R)-1-

DOT (Transport Shipping Description
( port) Pping P Cyclopropylethylamine), 3 (8),
PG I1.[2][3][4]1[5]
Maintain SDS access; ensure
OSHA Hazard Communication "Danger" labels are visible on

waste containers.[2][4][5]

Expert Insight: Many research facilities utilize "Satellite Accumulation Areas" (SAAS).[3][4][5]
Ensure that the (R)-1-Cyclopropylethylamine waste container in your SAA is closed at all
times except when adding waste.[2][3][4][5] Open amine containers are a primary cause of
regulatory fines because they release volatile, noxious vapors that can trigger facility-wide air
quality alarms.[3][4][5]

References
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» Fisher Scientific (2024).Safety Data Sheet: (R)-1-Cyclopropylethylamine.[3][4][5]Link[2][3]
[41[5]

¢ University of Wisconsin—Madison (2023).Chemical Disposal Procedures: Amines and Carboy
Safety.[3][4][5]Link[2][3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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